Cas no 2008795-52-4 (6,7-dihydro-5H-spirothieno3,2-cpyridine-4,3'-1lambda6thiolane-1',1'-dione)

• Product Name: 6,7-dihydro-5H-spirothieno3,2-cpyridine-4,3'-1lambda6thiolane-1',1'-dione
• CAS No: 2008795-52-4
• MF: C₁₀H₁₃NO₂S₂
• MW: 243.345720052719
• CID: 6258122
• PubChem ID: 165478771
• Update Time: 2025-05-22

6,7-dihydro-5H-spirothieno3,2-cpyridine-4,3'-1lambda6thiolane-1',1'-dione Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5H-spirothieno3,2-cpyridine-4,3'-1lambda6thiolane-1',1'-dione
• EN300-1075992
• 6,7-dihydro-5H-spiro[thieno[3,2-c]pyridine-4,3'-[1lambda6]thiolane]-1',1'-dione
• 2008795-52-4

• Inchi： 1S/C10H13NO2S2/c12-15(13)6-3-10(7-15)8-2-5-14-9(8)1-4-11-10/h2,5,11H,1,3-4,6-7H2
• InChI Key： GGTFMKCZBDEZDR-UHFFFAOYSA-N
• SMILES： S1(CCC2(C3C=CSC=3CCN2)C1)(=O)=O

Computed Properties

• Exact Mass: 243.03877100g/mol
• Monoisotopic Mass: 243.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.8Ų

Additional information on 6,7-dihydro-5H-spirothieno3,2-cpyridine-4,3'-1lambda6thiolane-1',1'-dione

Recent Advances in the Study of 6,7-dihydro-5H-spirothieno[3,2-c]pyridine-4,3'-1λ⁶-thiolane-1',1'-dione (CAS: 2008795-52-4)

The compound 6,7-dihydro-5H-spirothieno[3,2-c]pyridine-4,3'-1λ⁶-thiolane-1',1'-dione (CAS: 2008795-52-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by a thienopyridine core fused with a sulfone-containing thiolane ring, exhibits promising biological activity, particularly in the modulation of key enzymatic pathways involved in inflammatory and neurodegenerative diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's bioactivity. In a 2023 publication in the Journal of Medicinal Chemistry, researchers demonstrated that 6,7-dihydro-5H-spirothieno[3,2-c]pyridine-4,3'-1λ⁶-thiolane-1',1'-dione acts as a potent and selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 nM. The compound's spirocyclic architecture was found to enhance binding affinity and metabolic stability compared to traditional COX-2 inhibitors, making it a promising candidate for the development of next-generation anti-inflammatory drugs.

Further investigations into the compound's pharmacokinetic properties have revealed favorable oral bioavailability and blood-brain barrier penetration, as reported in a 2024 study published in ACS Chemical Neuroscience. These properties suggest potential applications in treating central nervous system disorders, such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a critical role in disease progression. The study employed advanced molecular dynamics simulations to characterize the compound's interactions with COX-2 in neuronal cells, providing valuable insights for structure-activity relationship optimization.

Synthetic approaches to 6,7-dihydro-5H-spirothieno[3,2-c]pyridine-4,3'-1λ⁶-thiolane-1',1'-dione have also seen significant advancements. A recent patent application (WO2023124567) describes an improved synthetic route that achieves a 65% overall yield, addressing previous challenges in the construction of the spirocyclic core. This development is particularly important for scaling up production for preclinical and clinical studies.

Ongoing research is exploring the compound's potential in combination therapies. Preliminary data presented at the 2024 International Conference on Chemical Biology suggests synergistic effects when co-administered with standard neuroprotective agents, though further validation is required. The unique physicochemical properties of 6,7-dihydro-5H-spirothieno[3,2-c]pyridine-4,3'-1λ⁶-thiolane-1',1'-dione, including its balanced lipophilicity (logP = 2.1) and polar surface area (85 Ų), contribute to its favorable drug-like characteristics.

As research progresses, 6,7-dihydro-5H-spirothieno[3,2-c]pyridine-4,3'-1λ⁶-thiolane-1',1'-dione continues to demonstrate significant potential as a versatile scaffold in medicinal chemistry. Future directions include the exploration of its applications in other therapeutic areas, such as oncology and metabolic disorders, as well as the development of derivatives with enhanced selectivity and reduced off-target effects. The compound represents an exciting example of how innovative chemical architectures can lead to breakthroughs in drug discovery and development.